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Compound of Interest

Compound Name: Fluorescein-maleimide

Cat. No.: B015326 Get Quote

For Immediate Release

This in-depth technical guide provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of fluorescein-
maleimide. Fluorescein-maleimide is a widely utilized thiol-reactive fluorescent probe for

labeling proteins, peptides, and other molecules containing sulfhydryl groups.[1][2]

Understanding its solubility and stability is critical for successful conjugation, accurate

quantification, and the overall reliability of experimental results.

Core Properties of Fluorescein-Maleimide
Fluorescein-maleimide is a derivative of the fluorescein dye, featuring a maleimide group that

specifically reacts with sulfhydryl groups to form a stable thioether bond.[3][4] This reaction is

most efficient in the pH range of 6.5-7.5.[3][5] At pH 7, the maleimide group's reactivity towards

a free sulfhydryl is approximately 1,000 times greater than towards an amine.[3] However, at

pH values above 7.5, the reactivity with primary amines increases, and the maleimide group

becomes susceptible to hydrolysis.[3]

Solubility Profile
The solubility of fluorescein-maleimide is a critical factor in preparing stock solutions for

labeling reactions. The compound is generally soluble in organic solvents but has limited

solubility in aqueous buffers.
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Solvent Reported Solubility
Concentration
(mM)

Notes

Dimethylformamide

(DMF)
30 mg/mL[6][7] ~70.18 mM

A common solvent for

preparing high-

concentration stock

solutions.[1]

Dimethyl sulfoxide

(DMSO)

20 mg/mL[6][7], 32

mg/mL[8], 50

mg/mL[9]

~46.79 - 117.00 mM

Widely used for stock

solutions.[5][10]

Anhydrous DMSO is

recommended for

stability.[11][12]

Ethanol 2 mg/mL[6][7] ~4.68 mM

Lower solubility

compared to DMF and

DMSO.

Dichloromethane

(DCM)
Soluble[5] -

Qualitative data

indicates solubility.

Dioxane Soluble -
Qualitative data

indicates solubility.

Aqueous Buffer Up to 1mM[3] 1 mM

Can be added directly

to aqueous solutions

at low concentrations.

Molecular Weight of Fluorescein-5-Maleimide: 427.4 g/mol [3][6][7]

Stability and Storage
The stability of fluorescein-maleimide is influenced by several factors, including moisture, pH,

light, and temperature. Proper storage and handling are crucial to maintain its reactivity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.biomol.com/products/chemicals/dyes-and-labeling-reagents/fluorescein-5-maleimide-cay16383-5
https://www.caymanchem.com/product/16383/fluorescein-5-maleimide
https://biotium.com/product/fluorescein-5-maleimide/
https://www.biomol.com/products/chemicals/dyes-and-labeling-reagents/fluorescein-5-maleimide-cay16383-5
https://www.caymanchem.com/product/16383/fluorescein-5-maleimide
http://m.elisa-research.com/h-pd-97680.html
https://www.medchemexpress.com/Fluorescein-5-maleimide.html
https://broadpharm.com/product/bp-24060
https://vectorlabs.com/app/uploads/2025/08/VL_SP-1502_UserGuide_LBL02398.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluorescein-5-maleimide-cas-75350-46-8-version-430c4a65b8.pdf
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://www.biomol.com/products/chemicals/dyes-and-labeling-reagents/fluorescein-5-maleimide-cay16383-5
https://www.caymanchem.com/product/16383/fluorescein-5-maleimide
https://broadpharm.com/product/bp-24060
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://www.biomol.com/products/chemicals/dyes-and-labeling-reagents/fluorescein-5-maleimide-cay16383-5
https://www.caymanchem.com/product/16383/fluorescein-5-maleimide
https://www.benchchem.com/product/b015326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factor Conditions and Recommendations

Moisture

The maleimide group is sensitive to moisture.[3]

The solid compound should be stored

desiccated.[3][13][14] Vials should be

equilibrated to room temperature before opening

to prevent condensation.[3]

pH

The maleimide group is prone to hydrolysis,

especially at pH > 7.5.[3] The optimal pH for the

reaction with thiols is 6.5-7.5.[3][5] The thioether

bond formed can undergo a retro-Michael

reaction, particularly in the presence of other

thiols.[15]

Light

Fluorescein is susceptible to photobleaching.

The compound and its solutions should be

protected from light.[13][16]

Temperature

Solid: Store at -20°C.[1][3][5][13][14] Stock

Solutions (in anhydrous DMSO/DMF): Can be

stored at -20°C for up to one month, protected

from light and moisture.[11][12][17] Avoid

repeated freeze-thaw cycles by preparing

single-use aliquots.[11]

Experimental Protocols
Preparation of a 10 mM Fluorescein-Maleimide Stock
Solution
Objective: To prepare a concentrated stock solution for subsequent labeling reactions.

Materials:

Fluorescein-maleimide

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://www.lumiprobe.com/p/fam-maleimide-6
https://www.thermofisher.com/order/catalog/product/62245
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://broadpharm.com/product/bp-24060
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Maleimide_Dyes_A_Performance_Comparison.pdf
https://www.lumiprobe.com/p/fam-maleimide-6
https://www.empbiotech.com/en/Dyes-Labeling/Fluorescent-Dyes/Excitation-350-500-nm/Thiol-Reactive/Fluorescein-5-maleimide-5-F-MI-single-isomer.html
https://biotium.com/product/fluorescein-5-maleimide/
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://broadpharm.com/product/bp-24060
https://www.lumiprobe.com/p/fam-maleimide-6
https://www.thermofisher.com/order/catalog/product/62245
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluorescein-5-maleimide-cas-75350-46-8-version-430c4a65b8.pdf
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluorescein-5-maleimide-cas-75350-46-8-version-430c4a65b8.pdf
https://www.benchchem.com/product/b015326?utm_src=pdf-body
https://www.benchchem.com/product/b015326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Microcentrifuge

Procedure:

Allow the vial of fluorescein-maleimide to warm to room temperature before opening.[3]

Add the appropriate volume of anhydrous DMSO or DMF to the vial to achieve a 10 mM

concentration. For example, to a 1 mg vial of fluorescein-maleimide (MW: 427.4), add

approximately 234 µL of solvent.

Vortex the vial until the solid is completely dissolved.[11]

Briefly centrifuge the vial to collect the solution at the bottom.

This stock solution should be used promptly.[11] For storage, create single-use aliquots and

store at -20°C, protected from light and moisture, for up to four weeks.[11][17]

General Protocol for Protein Labeling
Objective: To covalently label a protein with fluorescein-maleimide.

Materials:

Protein with free sulfhydryl groups

Labeling buffer (e.g., 20 mM sodium phosphate, 150 mM NaCl, pH 7.2; or 100 mM

phosphate buffer, pH 7.0)[3][10]

(Optional) EDTA to prevent disulfide bond formation[3]

(Optional) Reducing agent like TCEP (tris(2-carboxyethyl)phosphine) if disulfide bonds need

to be reduced.[12]

10 mM Fluorescein-maleimide stock solution

Purification column (e.g., Sephadex G-25) or dialysis equipment[3][10]
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Procedure:

Protein Preparation: Dissolve the protein in the labeling buffer at a concentration of 2-10

mg/mL.[11] If necessary, add 5-10 mM EDTA to the buffer.[3] If the protein's disulfide bonds

need to be reduced, treat with a reducing agent like TCEP and subsequently remove the

reducing agent before adding the maleimide reagent.[3]

Labeling Reaction: Add a 10- to 25-fold molar excess of the fluorescein-maleimide stock

solution to the protein solution.[3][11] The optimal ratio may need to be determined

empirically for each protein.

Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at

4°C, with gentle stirring or rocking and protected from light.[3][12]

Purification: Remove the unreacted fluorescein-maleimide from the labeled protein using a

size-exclusion chromatography column (like Sephadex G-25) or through dialysis.[3][10]

Storage of Labeled Protein: Store the purified, labeled protein protected from light at 4°C for

up to one month or in single-use aliquots at -20°C.[3]

Visualized Workflows and Pathways
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Caption: Workflow for Protein Labeling with Fluorescein-Maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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